1,3-Dihydroxy-8-decen-5-one
Overview
Description
1,3S-dihydroxy-8E-decen-5-one is an aliphatic alcohol.
1,3-Dihydroxy-8-decen-5-one is a natural product found in Streptomyces luteogriseus, Streptomyces fimbriatus, and Streptomyces cirratus with data available.
Scientific Research Applications
Metabolic Product of Microorganisms
1,3-Dihydroxy-8-decen-5-one has been identified as a metabolic product of the microorganism Streptomyces fimbriatus. This compound was isolated through solvent extraction, chromatography, and distillation from cultures of Streptomyces fimbriatus, strain Tu 2335. Spectroscopic investigations of this compound and some of its derivatives determined its constitution. It was found to be inactive against bacteria, yeasts, and fungi (Keller-Schierlein, Wuthier, & Drautz, 1983).
Anticancer and Antibacterial Applications
Research on the synthesis of derivatives related to 1,3-dihydroxy-8-decen-5-one has shown potential in medicinal chemistry. One study focused on the eco-sustainable synthesis and biological evaluation of 2-phenyl 1,3-benzodioxole derivatives, investigating their anticancer, antibacterial, and DNA binding potential. The study highlighted the importance of eco-friendly synthesis of compounds with potential activity against cancer and bacterial cells, as well as DNA binding capabilities (Gupta et al., 2016).
Chemical Synthesis and Catalysis
In chemical synthesis, 1,3-Dihydroxy-8-decen-5-one has been utilized in various processes. For example, it was involved in the decarbonylative cycloaddition of 1H-Indene-1,2,3-trione and Norbornene via Rhodium(I)-Catalyzed Carbon–Carbon Bond Cleavage. This process led to the synthesis of 2,3-dihydro-1H-inden-1-one derivatives, showcasing its role in catalytic systems and bond cleavage processes (Hu et al., 2022).
Chiral Porous Metal-Organic Frameworks
In the field of material science, chiral porous metal-organic frameworks have been engineered for enantioselective adsorption and separation. The frameworks utilized compounds like 1,3-Dihydroxy-8-decen-5-one for the adsorption and separation of mixtures of chiral aromatic and aliphatic amines, highlighting its significance in fine chemical and drug development (Peng et al., 2014).
properties
CAS RN |
86918-62-9 |
|---|---|
Product Name |
1,3-Dihydroxy-8-decen-5-one |
Molecular Formula |
C10H18O3 |
Molecular Weight |
186.25 g/mol |
IUPAC Name |
(E,3S)-1,3-dihydroxydec-8-en-5-one |
InChI |
InChI=1S/C10H18O3/c1-2-3-4-5-9(12)8-10(13)6-7-11/h2-3,10-11,13H,4-8H2,1H3/b3-2+/t10-/m0/s1 |
InChI Key |
SHHVNLZCXWAKNG-PBKGFPTLSA-N |
Isomeric SMILES |
C/C=C/CCC(=O)C[C@H](CCO)O |
SMILES |
CC=CCCC(=O)CC(CCO)O |
Canonical SMILES |
CC=CCCC(=O)CC(CCO)O |
synonyms |
1,3-dihydroxy-8-decen-5-one IC 201 IC-201 IC201 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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